p-(4'-n-Butylbenzoyloxy)benzaldehyde

• Molecular Formula: C18H18O3
• Molecular Weight: 282.3 g/mol
• IUPAC Name: (4-formylphenyl) 4-butylbenzoate
• InChI: InChI=1S/C18H18O3/c1-2-3-4-14-5-9-16(10-6-14)18(20)21-17-11-7-15(13-19)8-12-17/h5-13H,2-4H2,1H3
• InChI Key: BLJMMTMKJAFPCS-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C=O

Description

P-(4'-n-Butylbenzoyloxy)benzaldehyde is a useful research compound. Its molecular formula is C18H18O3 and its molecular weight is 282.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-n-Butylbenzoyl chloride (39, 2 g, 0.2 m) was added dropwise to a solution of 4-hydroxybenzaldehyde (24.4 g), (0.2 m) anhydrous benzene (320 ml) and dry pyridine (30 ml) with stirring. After completion of addition stirring was continued for 24 hours at room temperature. The resulting reaction mixture was poured into cold water. The organic layer was separated and washed with diluted hydrochloric acid solution, diluted potassium hydroxide solution and water, then dried over anhydrous sodium sulfate. The solvent was evaporated and the residue was crystallized from ethanol to yield p-(4'-n-butylbenzoyloxy)benzaldehyde (26.3 g, 46%) mp 49.7° C.